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Abstract

IDF-11774 is a novel, orally available small molecule inhibitor of Hypoxia-Inducible Factor-1a
(HIF-1a), a master transcriptional regulator of the cellular response to hypoxia.[1] By targeting
HIF-1a, IDF-11774 disrupts the metabolic adaptations of cancer cells, leading to reduced tumor
growth and angiogenesis.[2][3] This document provides a comprehensive overview of the
chemical properties, structure, mechanism of action, and preclinical efficacy of IDF-11774,
supported by quantitative data and detailed experimental protocols.

Chemical Properties and Structure

IDF-11774 is an aryloxyacetylamino benzoic acid derivative.[4] Its synthesis involves an acid-
amine coupling reaction between 1-methyl piperazine and 4-(1-adamantyl)-phenoxy acetic
acid.[5]

Table 1: Physicochemical Properties of IDF-11774
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Property Value Reference
Molecular Formula C23H32N202

Molecular Weight 368.51 g/mol

CAS Number 1429054-28-3

Purity 99.30%

Solubility DMSO: 15 mg/mL (40.7 mM)

Ethanol: 5 mg/mL

Water: Insoluble

Mechanism of Action

IDF-11774 exerts its primary anticancer effects through the inhibition of HIF-1a. Under hypoxic
conditions, which are common in solid tumors, HIF-1a is stabilized and promotes the
transcription of genes involved in angiogenesis, glucose metabolism, and cell survival. IDF-
11774 disrupts this process through multiple mechanisms:

« Inhibition of HSP70 Chaperone Activity: IDF-11774 binds to an allosteric pocket of Heat
Shock Protein 70 (HSP70), interfering with its chaperone activity which is crucial for the
proper folding and stability of HIF-1a.

o Promotion of Proteasomal Degradation: By inhibiting HSP70, IDF-11774 promotes the
proteasomal degradation of HIF-1a, even under hypoxic conditions.

« Inhibition of Mitochondrial Respiration: The compound has been shown to inhibit
mitochondrial respiration, leading to an increase in intracellular oxygen levels, which further
destabilizes HIF-1a.

This multi-pronged attack on HIF-1a leads to the downstream inhibition of several critical
cancer-promoting pathways.

Signaling Pathways Modulated by IDF-11774
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The inhibition of HIF-1a by IDF-11774 initiates a cascade of effects on downstream signaling
pathways, primarily impacting cancer cell metabolism and survival.
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Downstream Effects

mTOR Signaling
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Cell Proliferation

IDF-11774 Action
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1. Cell Culture & Treatment
(e.g., HCT116, B16F10)
- Induce hypoxia (e.g., CoClz, 1% O2)
- Treat with IDF-11774

'

2. Cell Lysis & Protein Extraction
- Use lysis buffer (e.g., RIPA)
- Add protease/phosphatase inhibitors

3. Protein Quantification
(e.g., BCA assay)

'

4. SDS-PAGE
- Load equal protein amounts
- Separate proteins by size

'

5. Protein Transfer
- Transfer to PVDF or nitrocellulose membrane

:

6. Blocking
- Use 5% non-fat dry milk in TBS-T

'

7. Primary Antibody Incubation
- Anti-HIF-1a antibody
- Incubate overnight at 4°C

'

8. Secondary Antibody Incubation
- HRP-conjugated secondary antibody

y

9. Detection
- Use ECL substrate
- Image with chemiluminescence system

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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